Cas no 53356-63-1 (Cyclobutane, 1,2-diethynyl-, cis-)

• Product Name: Cyclobutane, 1,2-diethynyl-, cis-
• CAS No: 53356-63-1
• MF: C₈H₈
• MW: 104.149122238159
• CID: 357508
• PubChem ID: 12716157
• Update Time: 2025-04-19

Cyclobutane, 1,2-diethynyl-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1,2-diethynyl-, cis-
• (1R,2S)-1,2-diethynylcyclobutane
• DTXSID20507824
• 53356-63-1

• Inchi： 1S/C8H8/c1-3-7-5-6-8(7)4-2/h1-2,7-8H,5-6H2/t7-,8+
• InChI Key： IUCJBQSKIYAXIK-OCAPTIKFSA-N
• SMILES： [C@H]1(C#C)CC[C@H]1C#C

Computed Properties

• Exact Mass: 104.06264
• Monoisotopic Mass: 104.062600255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0